Cas no 140167-37-9 (1,2,5-Dithiazocine-4-carboxylic acid, hexahydro-7,7-dimethyl-6-oxo-)

• Product Name: 1,2,5-Dithiazocine-4-carboxylic acid, hexahydro-7,7-dimethyl-6-oxo-
• CAS No: 140167-37-9
• MF: C₈H₁₃NO₃S₂
• MW: 235.323719739914
• CID: 1284253
• Update Time: 2024-08-03

1,2,5-Dithiazocine-4-carboxylic acid, hexahydro-7,7-dimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Dithiazocine-4-carboxylic acid, hexahydro-7,7-dimethyl-6-oxo-

• Inchi： 1S/C8H13NO3S2/c1-8(2)4-14-13-3-5(6(10)11)9-7(8)12/h5H,3-4H2,1-2H3,(H,9,12)(H,10,11)
• InChI Key： PTARWFJHCZHOGS-UHFFFAOYSA-N
• SMILES： S1CC(C)(C)C(=O)NC(C(O)=O)CS1

Computed Properties

• Exact Mass: 235.03379

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 490.1±45.0 °C(Predicted)
• PSA: 66.4
• pka: 3.29±0.40(Predicted)